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Compound of Interest

4-Bromo-2-methoxy-6-
Compound Name:
methylaniline

cat. No.: B1311259

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Guide to the Melting and Boiling Points of 4-Bromo-2-methoxy-
6-methylaniline

This technical guide addresses the physical properties, specifically the melting and boiling
points, of the chemical compound 4-Bromo-2-methoxy-6-methylaniline (CAS Number:
348169-39-1). While a definitive, experimentally verified melting and boiling point for this
specific molecule is not readily available in public literature, this guide provides a
comprehensive overview of the standard experimental protocols used for their determination.

Data Presentation: 4-Bromo-2-methoxy-6-
methylaniline

A thorough search of available chemical databases and supplier information did not yield
specific values for the melting and boiling points of 4-Bromo-2-methoxy-6-methylaniline. This
is not uncommon for novel or specialized research compounds. The table below summarizes
the current data availability.
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Physical Property Value Source
Melting Point Data not available N/A
Boiling Point Data not available N/A

Given the absence of published data, experimental determination is necessary to ascertain
these critical physicochemical parameters. The following sections detail the standard
methodologies for these procedures.

Experimental Protocols
Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol outlines the capillary method, a common and reliable technique for melting point
determination.[1][2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[2]

Capillary tubes (sealed at one end)[1]

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the sample of 4-Bromo-2-methoxy-6-methylaniline is pure
and completely dry.[1] Any residual solvent can act as an impurity and lead to a depressed
and broadened melting range. Grind the crystalline solid into a fine powder using a mortar
and pestle.
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Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the
tube gently on a hard surface to pack the sample down.[1][2] The packed sample should be
approximately 2-3 mm in height.[1]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[1]

Initial Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an
approximate melting point. This provides a target range for a more accurate measurement.

Accurate Determination: Allow the apparatus to cool to at least 20°C below the approximate
melting point. Insert a new capillary tube with the sample. Heat the sample at a slow,
controlled rate, typically 1-2°C per minute, as it approaches the expected melting point.

Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range) and the temperature at which the last crystal melts (the
end of the melting range). For a pure substance, this range should be narrow (0.5-2°C).

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For an unknown compound, a micro method using a capillary tube is often

employed, which requires only a small amount of the substance.[4][5][6]

Apparatus:

Small test tube or fusion tube[4][7]

Capillary tube (sealed at one end)[4][7]

Thermometer

Heating bath (e.g., Thiele tube with mineral oil or a beaker with a suitable heating liquid)[6][7]

Clamps and stand

Procedure:
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o Sample Preparation: Place a few milliliters of the liquid 4-Bromo-2-methoxy-6-
methylaniline into a small test tube.[4]

o Capillary Inversion: Place a capillary tube, with the sealed end pointing upwards, into the test
tube containing the liquid.[7]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The
bottom of the test tube should be level with the thermometer bulb.[6]

e Heating: Immerse the assembly into a heating bath. The heat should be applied gradually
and the bath stirred to ensure uniform temperature distribution.[8]

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Continue heating until a steady and rapid stream of bubbles is
observed.[6][7]

e Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The
point at which the bubbling stops and the liquid just begins to enter the capillary tube is the
boiling point of the substance.[7] Record this temperature. It is also important to record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.[5]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of
melting and boiling points.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1311259?utm_src=pdf-body
https://www.benchchem.com/product/b1311259?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Start: Obtain pure, dry sample

'

Grind sample to a fine powder

'

Load sample into capillary tube (2-3 mm height)

Measufement

Place capillary in melting point apparatus

'

Heat rapidly for approximate melting point (optional)

'

Cool and insert new sample

'

Heat slowly (1-2°C/min) near melting point

'

Observe and record melting range

Fnd: Report melting range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Apparatus Setup

Start: Place liquid sample in test tube

'

Insert inverted capillary tube (sealed end up)

'

Attach test tube to thermometer

'

Immerse assembly in heating bath

Heating and|Observation

Heat bath slowly and uniformly

'

Observe for a steady stream of bubbles from capillary

Cooling and Measurement

Remove heat and allow to cool slowly

'

Record temperature when liquid enters capillary

End: Report boiling point and atmospheric pressure

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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